Cas no 937596-35-5 (5-Fluoro-2-(3-fluorophenoxy)aniline)

• Product Name: 5-Fluoro-2-(3-fluorophenoxy)aniline
• CAS No: 937596-35-5
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 1082131
• PubChem ID: 19627134
• Update Time: 2025-04-20

5-Fluoro-2-(3-fluorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(3-fluorophenoxy)aniline
• SB80318
• AKOS000222407
• 937596-35-5
• BB 0216601

• Inchi： 1S/C12H9F2NO/c13-8-2-1-3-10(6-8)16-12-5-4-9(14)7-11(12)15/h1-7H,15H2
• InChI Key： JIWLWWLFKOGZFU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)OC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 221.06522023g/mol
• Monoisotopic Mass: 221.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

5-Fluoro-2-(3-fluorophenoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT